Cas no 13480-21-2 (1-methyl-4-phenylpiperazine ethanedioate (1:1))

• Product Name: 1-methyl-4-phenylpiperazine ethanedioate (1:1)
• CAS No: 13480-21-2
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 1236454
• PubChem ID: 202899
• Update Time: 2025-04-20

1-methyl-4-phenylpiperazine ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-phenylpiperazine ethanedioate (1:1)
• 1-Methyl-4-phenylpiperazine
• 1-methyl-4-phenylpiperazine,oxalic acid
• 1-METHYL-4-PHENYLPIPERAZINE OXALATE
• 1-methyl-4-phenylpiperazine;oxalic acid
• DTXSID20158956
• F14627
• 13480-21-2
• Piperazine, 1-methyl-4-phenyl-, oxalate

• Inchi： 1S/C11H16N2.C2H2O4/c1-12-7-9-13(10-8-12)11-5-3-2-4-6-11;3-1(4)2(5)6/h2-6H,7-10H2,1H3;(H,3,4)(H,5,6)
• InChI Key： QBSHKVNTERHFBO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(C2C=CC=CC=2)CCN(C)CC1

Computed Properties

• Exact Mass: 266.12674
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.08